Cas no 896680-10-7 (ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 896680-10-7
• MF: C₂₃H₂₈N₂O₄S
• MW: 428.544425010681
• CID: 5939290
• PubChem ID: 4576464
• Update Time: 2025-08-03

ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[[4-(1,1-dimethylethyl)benzoyl]amino]-4,5,6,7-tetrahydro-, ethyl ester
• SR-01000011339
• ethyl 6-acetyl-2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• SR-01000011339-1
• F1298-0789
• AKOS024604632
• ethyl 6-acetyl-2-(4-(tert-butyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• 896680-10-7
• ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

• Inchi： 1S/C23H28N2O4S/c1-6-29-22(28)19-17-11-12-25(14(2)26)13-18(17)30-21(19)24-20(27)15-7-9-16(10-8-15)23(3,4)5/h7-10H,6,11-13H2,1-5H3,(H,24,27)
• InChI Key： QYKPDRUGWFJGMI-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(C(C)(C)C)C=C3)SC1=2

Computed Properties

• Exact Mass: 428.17697855g/mol
• Monoisotopic Mass: 428.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate: A Comprehensive Overview

The compound ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 896680-10-7) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a thienopyridine ring system and several functional groups that contribute to its unique chemical properties. The thieno[2,3-c]pyridine core is a fused bicyclic structure consisting of a thiophene and a pyridine ring. This arrangement provides the molecule with aromatic stability and electronic properties that are advantageous in many chemical reactions.

One of the key features of this compound is the presence of an acetyl group at position 6 of the thienopyridine ring. This group introduces additional electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in various chemical transformations. The 4-tert-butylbenzamido substituent at position 2 further enhances the molecule's functionality by providing steric bulk and potential sites for hydrogen bonding or other non-covalent interactions. These characteristics make the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The thienopyridine framework has been shown to exhibit interesting pharmacological properties, including activity against various enzyme targets and potential applications in anti-inflammatory and antitumor therapies. For instance, researchers have explored the use of similar compounds as inhibitors of kinase enzymes, which play critical roles in cellular signaling pathways. The acetyl and benzamido groups in this compound may contribute to its ability to interact with specific biological targets.

In addition to its biological applications, ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has shown promise in materials science. The aromaticity and conjugation within the thienopyridine system make it a candidate for use in organic electronics. Its ability to form stable π-conjugated systems could be advantageous in applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in synthetic methodologies have also enabled more efficient routes to prepare this compound on a larger scale.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Key steps often include coupling reactions to assemble the thienopyridine core and subsequent functionalization to introduce substituents such as the acetyl and benzamido groups. Researchers have reported several strategies for optimizing these reactions, including the use of catalytic systems or directing groups to enhance selectivity.

Looking forward, there is significant interest in exploring the full potential of ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate across multiple disciplines. Its unique combination of structural features makes it a versatile platform for further modification and functionalization. Ongoing studies are focusing on understanding its interaction with biological systems at a molecular level as well as its integration into advanced materials.

In conclusion, ethyl 6-acetyl-2-(4-tert-butylbenzamido)-4H,5H,6H,7H-thieno[2,c]pyridine-3-carboxylate represents a cutting-edge compound with diverse applications spanning from drug discovery to materials science. Its intricate structure provides a foundation for innovative research directions while its functional groups offer opportunities for tailored chemical properties. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.